Cas no 1655-07-8 (ethyl 2-oxocyclohexane-1-carboxylate)
Ethyl 2-oxocyclohexane-1-carboxylate is a cyclic ketoester with the molecular formula C9H14O3. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its structure features a reactive carbonyl group adjacent to an ester functionality, enabling diverse transformations such as condensation, alkylation, and cyclization reactions. The ethyl ester group enhances solubility in organic solvents, facilitating handling in synthetic workflows. The compound’s stability under standard conditions and well-defined reactivity profile make it a valuable building block for constructing complex molecular architectures. It is commonly utilized in the synthesis of cyclohexane derivatives and heterocyclic compounds.
1655-07-8 structure
Product Name:ethyl 2-oxocyclohexane-1-carboxylate
CAS No:1655-07-8
MF:C9H14O3
MW:170.205663204193
MDL:MFCD00001631
CID:41738
PubChem ID:24894448
Update Time:2025-05-26
ethyl 2-oxocyclohexane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-oxocyclohexanecarboxylate
- Ethyl 2-cyclohexanonecarboxylate
- 2-Oxo-cyclohexanecarboxylic acid ethyl ester
- Ethyl-2-cyclohexanonecarboxylate
- 2-Oxocyclohexanecarboxylic Acid Ethyl Ester
- ethyl 2-oxocyclohexane-1-carboxylate
- 2-Carboethoxycyclohexanone
- Ethyl1-oxo-2-cyclohexanecarboxylate
- Ethyl 2-cyclohexanone-1-carboxylate
- Ethyl2-oxo-1-cyclohexanecarboxylate
- Ethylcyclohexanone-2-carboxylate
- NSC 18744
- AKOS 91391
- AKOS MSC-0386
- Ethyl 2-cyclohexanon
- 2-CARBETHOXYCYCLOHEXANONE
- Ethyl cylcohexanecarboxylate
- Ethyl 2-ketohexahydrobenzoate
- 2-(ETHOXYCARBONYL)CYCLOHEXANONE
- Ethyl-2-oxocyclohexancarboxylat
- Ethyl 2-Cyclohexanone Carbonate
- LABOTEST-BB LT00159541
- Ethyl cyclohexanone-2-carboxylate
- Cyclohexanecarboxylic acid, 2-oxo-, ethyl ester
- 2-Cyclohexanonecarboxylic acid ethyl ester
- Ethyl 2-oxo-1-cyclohexanecarboxylate
- Ethyl 2-oxocylohexanecarboxylate
- Ethyl 2-oxylcyclohexanecarboxylic
- Ethyl 1-oxo-2-cyclohexanecarboxylate
- 2-ethoxycarbonyl-cyclohexanone
- ethyl 2-oxocyclohexylformate
- DTXSID70883706
- F0001-0602
- Ethyl 2-oxocyclohexanecarboxylate, 95%
- A3669
- ethyl 2-cyclohexanone-carboxylate
- SY014901
- AI3-04506
- ethyl 2-oxocyclohexane carboxylate
- ethyl 2-cyclohexanone carboxylate
- 2-Carbethoxycyclohexanone;Ethyl cyclohexanone-2-carboxylate
- cyclohexanone-2-carboxylic acid ethylester
- Z104495370
- Ethyl2-cyclohexanonecarboxylate
- EINECS 216-731-5
- 2-oxo-cyclohexane carboxylic acid ethyl ester
- ETHYL 2-OXOCYCLOHEXANECARBOXYLATE, (+/-)-
- ethyl-2-oxocyclohexanecarboxylate
- Ethyl 2-oxocyclohexane-carboxylate
- ethyl 2-oxocyclohexanecarboxy late
- EC 216-731-5
- J-010205
- 1655-07-8
- 8V73BMH08Z
- Ethyl 2-oxo-cyclohexanecarboxylate
- Cyclohexanone-2-carboxylic acid ethyl ester
- SCHEMBL276016
- EN300-21331
- Q27271069
- 2-Oxocyclo-hexanecarboxylic acid, ethyl ester
- CS-M0078
- ethyl2-oxocyclohexanecarboxylate
- 6-oxo-cyclohexane carboxylic acid ethyl ester
- J-520785
- 2-ethoxycarbonylcyclohexanone
- UNII-8V73BMH08Z
- 2-Carbethoxy cyclohexanone
- AKOS000280695
- NSC18744
- AC-5141
- DS-13853
- HY-75062
- AM20070533
- FT-0602199
- MFCD00001631
- NSC-18744
- NS00004475
- AKOS016352937
- 2-oxo-cyclohexane-1-carboxylic acid ethyl ester
- BCP32240
- 2-carbethoxy-cyclohexanone
- BP-12829
- BBL019742
- DTXCID701023204
- DB-012920
- STL194151
-
- MDL： MFCD00001631
- Inchi： 1S/C9H14O3/c1-2-12-9(11)7-5-3-4-6-8(7)10/h7H,2-6H2,1H3
- InChI Key： FGSGHBPKHFDJOP-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C(CCCC1)=O)=O
Computed Properties
- Exact Mass: 170.09400
- Monoisotopic Mass: 170.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: 1.4
Experimental Properties
- Color/Form: Colorless transparent liquid
- Density: 1.064 g/mL at 25 °C(lit.)
- Boiling Point: 106 °C/11 mmHg(lit.)
- Flash Point: Degrees Fahrenheit:204.8°F
Degrees Celsius:96°C - Refractive Index: n20/D 1.477(lit.)
- Water Partition Coefficient: Soluble in water.
- PSA: 43.37000
- LogP: 1.30880
- Solubility: Not determined
ethyl 2-oxocyclohexane-1-carboxylate Security Information
- Prompt：warning
- Hazard Statement： H227
- Warning Statement： P210-P280-P370+P378-P403+P235-P501
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： R36/37/38
- Safety Instruction： S23; S24/25; S37/39; S26; S36
-
Hazardous Material Identification：
- Safety Term：S26;S37/39
- Risk Phrases：R36/37/38
- HazardClass：IRRITANT
- TSCA：Yes
- Storage Condition：Inert atmosphere,Room Temperature
ethyl 2-oxocyclohexane-1-carboxylate Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
ethyl 2-oxocyclohexane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 078515-1g |
Ethyl 2-oxocyclohexanecarboxylate |
1655-07-8 | 95% | 1g |
￡10.00 | 2022-03-01 | |
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￡13.00 | 2022-03-01 | |
| Fluorochem | 078515-25g |
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1655-07-8 | 95% | 25g |
￡25.00 | 2022-03-01 | |
| Fluorochem | 078515-100g |
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1655-07-8 | 95% | 100g |
￡60.00 | 2022-03-01 | |
| Fluorochem | 078515-500g |
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1655-07-8 | 95% | 500g |
￡275.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E124434-100g |
ethyl 2-oxocyclohexane-1-carboxylate |
1655-07-8 | >95.0%(GC) | 100g |
¥316.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E124434-25g |
ethyl 2-oxocyclohexane-1-carboxylate |
1655-07-8 | >95.0%(GC) | 25g |
¥99.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E124434-500g |
ethyl 2-oxocyclohexane-1-carboxylate |
1655-07-8 | >95.0%(GC) | 500g |
¥1264.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E124434-5g |
ethyl 2-oxocyclohexane-1-carboxylate |
1655-07-8 | >95.0%(GC) | 5g |
¥29.90 | 2023-09-03 | |
| Chemenu | CM202325-500g |
Ethyl 2-oxocyclohexanecarboxylate |
1655-07-8 | 95% | 500g |
$337 | 2021-08-04 |
ethyl 2-oxocyclohexane-1-carboxylate Suppliers
Suzhou Senfeida Chemical Co., Ltd
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(CAS:1655-07-8)Ethyl 2-oxocyclohexanecarboxylate
Order Number:sfd14701
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:1655-07-8)Ethyl 2-oxocyclohexanecarboxylate
Order Number:LE1979;LE27027927
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:41
Price ($):discuss personally
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Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:1655-07-8)ethyl 2-oxocyclohexane-1-carboxylate
Order Number:A3669
Stock Status:in Stock
Quantity:500g/1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:24
Price ($):215.0/366.0
Email:sales@amadischem.com
ethyl 2-oxocyclohexane-1-carboxylate Related Literature
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Judith Hierold,David W. Lupton Org. Biomol. Chem. 2013 11 6150
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2. 359. The reactions of ethyl cyclohexanone-2-carboxylate and ethyl cyclopentanone-2-carboxylate with unsaturated methyl ketonesWilliam Sage Rapson J. Chem. Soc. 1936 1626
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Koichi Hagiwara,Toshiki Tabuchi,Daisuke Urabe,Masayuki Inoue Chem. Sci. 2016 7 4372
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4. CCLVIII.—Stereoisomerism in polycyclic systems. Part VIBertie Kennedy Blount,William Henry Perkin,Sydney Glenn Preston Plant J. Chem. Soc. 1929 1975
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Witold Kozak,Mateusz Da?ko,Maciej Mas?yk,Jerzy S. Pieczykolan,Bart?omiej Gielniewski,Janusz Rachon,Sebastian Demkowicz RSC Adv. 2014 4 44350
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
- Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds
- Solvents and Organic Chemicals Organic Compounds Acids/Esters
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:1655-07-8)Ethyl 2-oxocyclohexanecarboxylate
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1655-07-8)Ethyl 2-oxocyclohexanecarboxylate
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry